5-(1-Chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole

• CAS RN: 805237-76-7
• Molecular Formula: C13H11ClF3NS
• Molecular Weight: 305.75 g/mol
• IUPAC Name: 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• InChI: InChI=1S/C13H11ClF3NS/c1-7(14)11-8(2)18-12(19-11)9-3-5-10(6-4-9)13(15,16)17/h3-7H,1-2H3
• InChI Key: BPQNEPAKOBEZCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(C)Cl

Description

5-(1-Chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole is a useful research compound. Its molecular formula is C13H11ClF3NS and its molecular weight is 305.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [rac]-1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol (200 mg, 0.7 mmol; PCT Int. Appl. (2002), WO 02/062774 A1) in dichloromethane (2 ml) was added thionyl chloride (0.1 ml, 1.4 mmol) at −10° C. The cooling bath was removed after 10 min and stirring was continued for 30 min. The solvent was removed under reduced pressure and the residue dried under vacuo to give 220 mg (0.7 mmol, quant.) of the title compound as yellow solid which was used in the next step without further purification.